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Compound of Interest

Compound Name: 6-Bromohexanal

Cat. No.: B1279084 Get Quote

For Immediate Implementation: This document provides essential safety protocols and

logistical plans for the handling and disposal of 6-Bromohexanal. Designed for researchers,

scientists, and drug development professionals, this guide ensures the safe and compliant use

of this chemical in a laboratory setting.

Essential Safety and Hazard Information
6-Bromohexanal is a combustible liquid that can cause skin, eye, and respiratory irritation.[1]

Adherence to proper personal protective equipment (PPE) protocols and handling procedures

is critical to mitigate these risks. The following tables summarize the key quantitative data for 6-
Bromohexanal.

Property Value

Molecular Formula C6H11BrO

Molecular Weight 179.05 g/mol [1][2]

Boiling Point 207.2 ± 23.0 °C at 760 mmHg[3]

Density 1.3 ± 0.1 g/cm³[3]

Flash Point 63.9 ± 9.9 °C[4]

Physical State Liquid[5]

Appearance Clear[5]
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GHS Hazard
Classifications

Code Description

Flammable Liquids H227 Combustible liquid[1]

Skin Corrosion/Irritation H315 Causes skin irritation[1]

Serious Eye Damage/Eye

Irritation
H319 Causes serious eye irritation[1]

Specific Target Organ Toxicity

(Single Exposure)
H335

May cause respiratory

irritation[1]

Personal Protective Equipment (PPE) Protocol
A multi-layered approach to PPE is mandatory to prevent exposure through inhalation, skin, or

eye contact.

Protection Type Specification

Eye and Face
Chemical safety goggles compliant with EU

Standard EN166 or OSHA 29 CFR 1910.133.

Hand

Chemical-resistant, impermeable gloves (e.g.,

Nitrile rubber). Inspect gloves for integrity before

each use.

Body
Wear suitable protective clothing, such as a lab

coat, to prevent skin contact.

Respiratory

Use only in a well-ventilated area or under a

chemical fume hood. If ventilation is inadequate,

wear a suitable respirator.

Procedural Guidance for Handling and Disposal
Strict adherence to the following step-by-step procedures is essential for the safe handling and

disposal of 6-Bromohexanal.
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Handling and Storage
Ventilation: Always handle 6-Bromohexanal in a well-ventilated place, preferably within a

chemical fume hood.[2]

Avoid Contact: Take measures to avoid contact with skin and eyes, and prevent breathing in

mists, gases, or vapors.[2]

Safe Handling Practices: Wear the appropriate protective clothing and equipment.[2]

Storage: Store in a tightly closed container in a dry, well-ventilated area.[5]

Accidental Release Measures
Ensure Ventilation: Make sure there is adequate ventilation in the event of a spill.

Personal Precautions: Use personal protective equipment and avoid breathing vapors, mist,

or gas.[2] Evacuate personnel to safe areas.[2]

Environmental Precautions: Prevent the chemical from entering drains to avoid

environmental discharge.[2]

Containment and Cleanup: Collect the spillage and place it in a suitable, closed container for

disposal.[2]

Disposal Plan
Waste Collection: Collect waste 6-Bromohexanal in a dedicated, properly labeled, and

sealed container.

Regulatory Compliance: Dispose of the contents and the container at an approved waste

disposal plant, following all local, state, and federal regulations.[5][6] Do not empty into

drains.[5][6]

Emergency First-Aid Procedures
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Exposure Route First-Aid Measures

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. If the person is not

breathing, provide artificial respiration and seek

immediate medical attention.[2]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water and consult a doctor.[2]

Eye Contact
Rinse the eyes with pure water for at least 15

minutes and seek medical advice.[2]

Ingestion

Rinse the mouth with water. Do not induce

vomiting. Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[2]

Safety Workflow Diagram
The following diagram illustrates the logical workflow for the safe handling of 6-Bromohexanal,
from preparation to disposal.
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Workflow for Safe Handling of 6-Bromohexanal

Preparation
- Review SDS

- Ensure fume hood is operational
- Gather all required PPE

Don PPE
- Safety Goggles

- Chemical-Resistant Gloves
- Lab Coat

Chemical Handling
- Work in fume hood

- Avoid skin/eye contact
- Avoid inhalation of vapors

Temporary Storage
- Tightly sealed container

- Well-ventilated area

If storing

Spill Response
- Evacuate area

- Wear appropriate PPE
- Contain and collect spill

In case of spill

Waste Collection
- Collect in labeled, sealed container

After use

Disposal
- Follow institutional and regulatory guidelines

- Use approved waste disposal service

Decontamination
- Clean work area

- Remove and dispose of PPE correctly

End of Process

Click to download full resolution via product page

Caption: Workflow for the safe handling of 6-Bromohexanal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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